Cas no 1040673-71-9 (5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one)
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenylpyrazolo[4,3-c]pyridin-3-one
- 5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
-
- Inchi: 1S/C22H25N5O4/c1-3-24-13-17(21(29)26-11-9-25(10-12-26)19(28)15-31-2)20-18(14-24)22(30)27(23-20)16-7-5-4-6-8-16/h4-8,13-14H,3,9-12,15H2,1-2H3
- InChI Key: JBBAMLXXJFBBIF-UHFFFAOYSA-N
- SMILES: C1N(CC)C=C(C(N2CCN(C(COC)=O)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2924-0126-2μmol |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 2μl |
$57.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-5μmol |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 5μl |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-10μmol |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 10μl |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-20μmol |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 20μl |
$79.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-1mg |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-2mg |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 2mg |
$59.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-3mg |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 3mg |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-4mg |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 4mg |
$66.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-5mg |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 5mg |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2924-0126-10mg |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one |
1040673-71-9 | 90%+ | 10mg |
$79.0 | 2023-04-30 |
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
Introduction to 5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS No. 1040673-71-9)
5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, which is a privileged structure in medicinal chemistry known for its biological activity. The presence of multiple functional groups, including an ethyl group at the 5-position, a piperazine moiety at the 7-position, and a phenyl group at the 2-position, contributes to its diverse interactions with biological targets.
The CAS No. 1040673-71-9 identifies this compound as a specific chemical entity, facilitating its recognition in scientific literature and databases. The molecular structure of this compound features a fused ring system consisting of a pyrazole ring connected to a pyridine ring, which is further modified by various substituents. This structural complexity suggests potential for modulating multiple biological pathways simultaneously.
In recent years, there has been increasing interest in developing novel compounds with enhanced pharmacological properties. The 5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one structure has been explored for its potential applications in treating various diseases. One of the key areas of research has been its interaction with enzymes and receptors involved in inflammatory and neurodegenerative disorders.
Studies have indicated that the piperazine moiety in this compound plays a crucial role in its pharmacological activity. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems, making them valuable candidates for treating central nervous system (CNS) disorders. The 2-methoxyacetyl group at the 7-position may contribute to the compound's solubility and bioavailability, which are critical factors in drug development.
The phenyl group at the 2-position of the pyrazolo[4,3-c]pyridine core is another important feature that influences the compound's biological activity. Phenyl-substituted heterocycles often exhibit enhanced binding affinity to biological targets due to their ability to engage in π-stacking interactions. This property makes them particularly useful in designing drugs that require strong binding to their targets.
Recent research has also explored the potential of this compound as an inhibitor of kinases and other enzymes involved in cancer progression. The ethyl group at the 5-position may contribute to steric hindrance around critical residues in these enzymes, thereby enhancing inhibitory activity. Additionally, the overall three-dimensional structure of this compound may facilitate optimal positioning relative to the active site of target enzymes.
The synthesis of 5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiomerically pure compounds if stereochemical control is desired.
In vitro studies have shown promising results regarding the biological activity of this compound. It has been demonstrated that it can modulate several key signaling pathways involved in inflammation and neuroprotection. For instance, it may inhibit the activity of cyclooxygenase (COX) enzymes or interfere with the production of pro-inflammatory cytokines. These effects could make it a valuable candidate for developing drugs targeting chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.
Furthermore, preclinical studies have explored its potential as a therapeutic agent for neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The ability of this compound to interact with neurotransmitter receptors and modulate intracellular signaling pathways suggests that it could enhance cognitive function or protect neurons from oxidative stress-induced damage.
The development of novel drug candidates often involves rigorous testing for toxicity and pharmacokinetic properties. In animal models, 5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one has shown favorable safety profiles at therapeutic doses. However, further studies are needed to evaluate long-term effects and potential side effects associated with chronic use.
The growing body of evidence supporting the therapeutic potential of this compound has prompted interest from pharmaceutical companies looking to develop new treatments for various diseases. Collaborative efforts between academic researchers and industry scientists are likely to accelerate progress in optimizing its pharmacological properties and moving it closer to clinical application.
In conclusion,5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-H pyrazolo[4, ]c pyridin- one (CAS No. 1040673-71-9) is a promising candidate for further development as a therapeutic agent due to its unique structural features and demonstrated biological activity. Ongoing research efforts aim to elucidate its mechanism(s) of action and optimize its pharmacokinetic properties for clinical translation.
1040673-71-9 (5-ethyl-7-[4-(2-methoxyacetyl)piperazine-1-carbonyl]-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)